N-(3,4-dichlorophenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C16H13Cl2N3OS
• Molecular Weight: 366.3 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-2-(1-methylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H13Cl2N3OS/c1-21-14-5-3-2-4-13(14)20-16(21)23-9-15(22)19-10-6-7-11(17)12(18)8-10/h2-8H,9H2,1H3,(H,19,22)
• InChI Key: PAXPEGRBYGPGMO-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NC3=CC(=C(C=C3)Cl)Cl

Description

N-(3,4-dichlorophenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide is a chemical compound with potential applications in scientific research. This compound is commonly referred to as MBZM and has been the subject of numerous studies due to its ability to interact with various biological systems. In

Mechanism of Action

The mechanism of action of MBZM involves its interaction with the GABAergic system. Specifically, MBZM has been shown to bind to the benzodiazepine site on GABA receptors, leading to an increase in the affinity of the receptor for GABA. This increased affinity results in an enhanced inhibitory effect on neuronal activity, leading to the observed effects of MBZM.
Biochemical and Physiological Effects:
MBZM has been shown to have a variety of biochemical and physiological effects. These effects include anxiolytic, sedative, and anticonvulsant properties. Additionally, MBZM has been shown to modulate the activity of the HPA axis, leading to a reduction in stress-related behaviors.

Advantages and Limitations for Lab Experiments

MBZM has several advantages for use in lab experiments. Firstly, MBZM has a well-established synthesis method, making it readily available for use in experiments. Additionally, MBZM has been extensively studied, and its effects are well-understood, making it a reliable tool for scientific research. However, there are also limitations to the use of MBZM. One limitation is that MBZM has a relatively short half-life, requiring frequent dosing in experiments. Additionally, MBZM has been shown to have some toxicity in certain animal models, requiring caution in its use.

Future Directions

For the study of MBZM include exploring its effects on other biological systems, developing novel analogs, and using it in combination with other drugs.

Synthesis Methods

The synthesis of MBZM involves the reaction of 2-mercaptobenzimidazole with 3,4-dichloroacetophenone in the presence of a base. The resulting product is then purified through recrystallization to obtain the final compound. This synthesis method has been well-established and has been used in numerous studies to produce high-quality MBZM.

Scientific Research Applications

MBZM has been extensively studied in the field of neuroscience due to its ability to interact with the GABAergic system. This system plays a critical role in the regulation of neuronal activity, and MBZM has been shown to modulate the activity of GABA receptors. This modulation has been linked to a variety of effects, including anxiolytic, sedative, and anticonvulsant properties.